Cas no 2227826-29-9 (rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227826-29-9
• MF: C₁₂H₁₇BrN₂O₃S
• MW: 349.243981122971
• CID: 5569808
• PubChem ID: 165594989
• Update Time: 2025-05-24

rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2227826-29-9
• rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
• EN300-1626242

• Inchi： 1S/C12H17BrN2O3S/c1-12(2,3)18-11(17)15-5-7(9(16)6-15)10-8(13)4-14-19-10/h4,7,9,16H,5-6H2,1-3H3/t7-,9-/m1/s1
• InChI Key： RWSXAWHLRNZXIO-VXNVDRBHSA-N
• SMILES： BrC1C=NSC=1[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 348.01433g/mol
• Monoisotopic Mass: 348.01433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.9Ų

Additional information on rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate

Rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227826-29-9): A Comprehensive Overview

Rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227826-29-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring, a hydroxy group, and a 1,2-thiazole moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The CAS number 2227826-29-9 serves as a unique identifier for this compound in chemical databases and literature. This identifier facilitates the retrieval of relevant information and ensures accurate referencing in scientific communications. The compound's systematic name, rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate, provides a detailed description of its stereochemistry and functional groups, which are crucial for understanding its chemical properties and biological activities.

The presence of the pyrrolidine ring in the structure of this compound is particularly noteworthy. Pyrrolidines are five-membered heterocyclic compounds that are widely used in the synthesis of bioactive molecules due to their ability to modulate various biological processes. The hydroxy group attached to the pyrrolidine ring adds polarity and can participate in hydrogen bonding interactions, which are essential for molecular recognition and binding to biological targets.

The 1,2-thiazole moiety is another key structural feature of this compound. Thiazoles are heterocyclic compounds containing sulfur and nitrogen atoms, and they are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The substitution of the thiazole ring with a bromine atom at the 4-position (4-bromo) further enhances the compound's reactivity and potential for biological interactions.

In recent years, significant progress has been made in understanding the biological activities of compounds with similar structures to rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate. Studies have shown that such compounds can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. For example, research published in the Journal of Medicinal Chemistry has demonstrated that thiazole-containing pyrrolidines can act as selective inhibitors of protein kinases, which are key targets in cancer therapy.

The stereochemistry of this compound is also an important factor to consider. The designation "rac" indicates that the compound is a racemic mixture containing both enantiomers. Enantiomers can have different biological activities due to their distinct spatial arrangements, and understanding these differences is crucial for optimizing the therapeutic potential of the compound. Techniques such as chiral chromatography can be used to separate enantiomers and study their individual properties.

The tert-butyl group attached to the carboxylic acid moiety of the compound plays a significant role in its stability and solubility. Tert-butyl groups are known for their steric bulk and hydrophobic nature, which can influence the compound's pharmacokinetic properties. This group can enhance the lipophilicity of the molecule, potentially improving its ability to cross cell membranes and reach target sites within the body.

In terms of synthetic methods, various approaches have been developed to prepare compounds with similar structures to rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate. One common method involves the reaction of a suitable pyrrolidine derivative with a brominated thiazole precursor under appropriate conditions. The use of protecting groups may be necessary to control reactivity and ensure selective functionalization at specific sites within the molecule.

The potential applications of this compound span multiple areas of medicinal chemistry and drug discovery. For instance, its ability to modulate protein kinases makes it a promising candidate for cancer therapy. Additionally, its antimicrobial properties could be harnessed for developing new antibiotics or antifungal agents. Ongoing research is focused on optimizing the structure of this compound to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, rac-tert-butyl (3R,4S)-3-(4-bromo-1,2-thiazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227826-29-9) represents an important class of organic compounds with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a therapeutic agent.